Cas no 2172437-89-5 (2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentyl}acetic acid)

• Product Name: 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentyl}acetic acid
• CAS No: 2172437-89-5
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5604043
• PubChem ID: 165541102
• Update Time: 2025-09-28

2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2172437-89-5
• 2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclopentyl}acetic acid
• EN300-1493992
• 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentyl}acetic acid

• Inchi： 1S/C27H32N2O5/c30-24(29-27(17-25(31)32)14-6-7-15-27)13-5-8-16-28-26(33)34-18-23-21-11-3-1-9-19(21)20-10-2-4-12-22(20)23/h1-4,9-12,23H,5-8,13-18H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： YGURBKNEGLKUNY-UHFFFAOYSA-N
• SMILES： OC(CC1(CCCC1)NC(CCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentyl}acetic acid

Introduction to 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentyl}acetic acid (CAS No. 2172437-89-5)

2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentyl}acetic acid, identified by its Chemical Abstracts Service (CAS) number 2172437-89-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its intricate structure, combines a cyclopentyl backbone with an amino acid-derived side chain, further functionalized by a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these structural elements not only makes it a subject of academic interest but also positions it as a potential candidate for various biochemical applications.

The compound's structure is notable for its dual functionality: the Fmoc group, commonly employed in peptide synthesis, and the amide linkage connecting the pentanamidocyclopentyl moiety to the acetic acid tail. This design allows for versatile modifications and interactions, making it a valuable tool in medicinal chemistry. Recent studies have highlighted the importance of such multifunctional molecules in drug discovery, particularly in the development of targeted therapies and enzyme inhibitors.

In the realm of pharmaceutical research, 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentyl}acetic acid has been explored as a precursor in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the biological activity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The cyclopentyl ring in this compound contributes to steric hindrance, which can enhance binding affinity to biological targets. Furthermore, the Fmoc group provides a handle for further chemical modifications, enabling researchers to tailor the molecule's properties for specific applications.

Recent advancements in structure-based drug design have emphasized the role of computational modeling and high-throughput screening in identifying novel lead compounds. 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentyl}acetic acid fits well within this paradigm, as its complex architecture suggests potential interactions with protein targets. For instance, its ability to engage multiple binding pockets simultaneously could be exploited in the development of dual-action drugs that address multiple pathways or receptors.

The fluorenylmethoxycarbonyl (Fmoc) moiety is particularly significant in this context. Fmoc groups are widely used in solid-phase peptide synthesis (SPPS) due to their stability under basic conditions and ease of removal. The incorporation of an Fmoc group into a non-peptide scaffold, as seen in 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentyl}acetic acid, opens up possibilities for designing novel ligands that mimic peptide-like interactions without the inherent drawbacks of peptides.

One area where this compound shows promise is in neuroscience research. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by aberrant protein aggregation and neuronal dysfunction. Small molecules that can modulate protein-protein interactions or inhibit aggregation are being actively pursued as therapeutic agents. The structural features of 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentyl}acetic acid make it a candidate for interfering with pathological protein interactions or enhancing neuronal survival pathways.

Another emerging application is in immunotherapy. The ability to modulate immune responses through small molecules is crucial for developing effective vaccines and immunomodulatory drugs. The compound's design allows it to interact with immune receptors or signaling pathways, potentially leading to novel immunotherapeutic strategies. For example, it could be engineered to enhance T-cell activation or suppress inappropriate immune responses seen in autoimmune diseases.

The synthesis of 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentyl}acetic acid involves multi-step organic transformations, showcasing the ingenuity of synthetic chemists in creating complex molecules from simpler precursors. Techniques such as nucleophilic substitution, condensation reactions, and cyclization are employed to build up the desired structure step-by-step. Each synthetic step must be carefully optimized to ensure high yield and purity, which are critical for pharmaceutical applications.

The compound's solubility profile and stability under various conditions are also important considerations for its potential use in formulations or biological assays. Researchers often need to assess how well a molecule dissolves in different solvents or how stable it is at physiological pH before moving it into preclinical testing. These properties can significantly influence its bioavailability and efficacy.

In conclusion, 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentyl}acetic acid (CAS No. 2172437-89-5) represents an intriguing molecule with broad applications across pharmaceutical research and biotechnology. Its unique structural features position it as a valuable tool for drug discovery efforts aimed at addressing some of today's most challenging diseases. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will undoubtedly play an increasingly important role in developing next-generation treatments.